Cas no 2228824-09-5 (5-(2,3-difluorophenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine
• CAS No: 2228824-09-5
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 6529480
• PubChem ID: 165737145
• Update Time: 2025-06-11

5-(2,3-difluorophenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine
• EN300-1795194
• 2228824-09-5

• Inchi： 1S/C9H6F2N2O/c10-6-3-1-2-5(8(6)11)9-7(12)4-13-14-9/h1-4H,12H2
• InChI Key： PSTXCIADYCLBLJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=C(C=NO1)N)F

Computed Properties

• Exact Mass: 196.04481914g/mol
• Monoisotopic Mass: 196.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(2,3-Difluorophenyl)-1,2-oxazol-4-amine (CAS No. 2228824-09-5)

The compound 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine (CAS No. 2228824-09-5) is a fluorinated heterocyclic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole core and a 2,3-difluorophenyl substituent, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological activity, particularly in targeting enzymes and receptors associated with inflammation and metabolic disorders.

In recent years, the demand for fluorinated organic compounds like 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing trend of fluorine in drug design, a hot topic in medicinal chemistry. The compound’s CAS No. 2228824-09-5 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine is its versatility in synthetic chemistry. It serves as a building block for heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and GPCR modulators. The difluorophenyl moiety enhances lipophilicity, a property critical for optimizing drug penetration across cell membranes. This feature is particularly relevant to CNS drug development, a trending area in neuroscience research.

From an industrial perspective, the compound’s synthesis and scalability are topics of interest. Efficient routes to produce 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine often involve palladium-catalyzed cross-coupling or cyclization reactions, methods widely discussed in organic chemistry forums. Its CAS No. 2228824-09-5 is also linked to patents exploring its use in crop protection agents, addressing the agrochemical industry’s need for novel pest control solutions.

Environmental and regulatory considerations are another focal point. While 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine is not classified as hazardous, its fluorinated structure warrants scrutiny under green chemistry principles. Researchers are investigating biodegradable alternatives to traditional fluorinated compounds, a trend echoed in sustainability-focused searches.

In summary, 5-(2,3-difluorophenyl)-1,2-oxazol-4-amine (CAS No. 2228824-09-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, agrochemicals, and material science, making it a compound of enduring relevance. As the scientific community prioritizes fluorine-based therapeutics and sustainable synthesis, this molecule will likely remain a subject of intense study and commercial interest.